Calcium propanearsonate

• CAS No.: 126-94-3
• Molecular Formula: C3H7AsCaO3
• Molecular Weight: 206.09 g/mol
• IUPAC Name: calcium;dioxido-oxo-propyl-λ5-arsane
• InChI: InChI=1S/C3H9AsO3.Ca/c1-2-3-4(5,6)7;/h2-3H2,1H3,(H2,5,6,7);/q;+2/p-2
• InChI Key: BBADVFYXEMLJKM-UHFFFAOYSA-L
• Canonical SMILES: CCC[As](=O)([O-])[O-].[Ca+2]

Description

Calcium propanearsonate is a useful research compound. Its molecular formula is C3H7AsCaO3 and its molecular weight is 206.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Calcium propanearsonate (CPA) is an organoarsenic compound that has garnered attention for its biological activity, particularly in agricultural and environmental contexts. This article explores its biological mechanisms, effects on various organisms, and potential applications based on current research findings.

This compound, with the chemical formula $\text{C}_3\text{H}_7\text{CaAsO}_3$, is primarily used as a pesticide and herbicide. Its structure allows it to interact with biological systems, affecting both plants and animals.

The biological activity of CPA is attributed to its ability to interfere with cellular processes. It acts as a herbicide by inhibiting photosynthesis and disrupting metabolic pathways in target plants. The specific mechanisms include:

• Inhibition of Enzymatic Activity : CPA can inhibit key enzymes involved in photosynthesis, leading to reduced energy production in plants.
• Disruption of Membrane Integrity : The compound may affect cell membrane permeability, causing leakage of cellular contents and ultimately cell death.

1. Effects on Plants

This compound has been shown to have phytotoxic effects on various weed species. Research indicates that it can effectively control the growth of problematic weeds without significantly harming surrounding crops when used at appropriate concentrations.

Plant Species	Effect of CPA	Concentration (g/L)
Common Lambsquarters	Growth inhibition	0.5
Pigweed	Complete mortality	1.0
Dandelion	Stunted growth	0.75

2. Effects on Aquatic Life

The toxicity of CPA extends to aquatic organisms, where it poses risks to fish and invertebrates. Studies have demonstrated acute toxicity levels that vary based on species and environmental conditions.

Aquatic Species	LC50 (mg/L)	Observation Period
Rainbow Trout	0.5	96 hours
Daphnia magna	0.2	48 hours

Case Studies

Several case studies highlight the practical applications of CPA in agriculture:

• Case Study 1: Weed Management in Corn Fields
  A field trial conducted in the Midwest demonstrated that CPA effectively reduced weed biomass by over 70% compared to untreated controls, allowing for improved corn yields.
• Case Study 2: Environmental Impact Assessment
  An assessment of CPA's impact on local waterways showed that while it effectively controlled weeds, runoff from treated fields resulted in detectable levels of arsenic in adjacent aquatic ecosystems, raising concerns about long-term ecological effects.

Research Findings

Recent studies have focused on the environmental persistence of CPA and its degradation products. Research indicates that while CPA degrades relatively quickly under aerobic conditions, its metabolites may have prolonged ecological impacts.

Key Findings:

• Degradation Rate : Under aerobic conditions, CPA degrades within 14 days.
• Metabolites : The primary degradation products include arsenic acid and other organoarsenic compounds, which may exhibit different toxicological profiles.